1-(3-Hydroxy-4-methoxyphenyl)ethanone
1-(3-Hydroxy-4-methoxyphenyl)ethanone
Isoacetovanillone is a member of phenols and a member of methoxybenzenes. It has a role as a metabolite.
1-(3-Hydroxy-4-methoxyphenyl)ethanone is a natural product found in Rhododendron ferrugineum, Lamprothamnus zanguebaricus, and Saussurea superba with data available.
1-(3-Hydroxy-4-methoxyphenyl)ethanone is a natural product found in Rhododendron ferrugineum, Lamprothamnus zanguebaricus, and Saussurea superba with data available.
Brand Name:
Vulcanchem
CAS No.:
6100-74-9
VCID:
VC21339045
InChI:
InChI=1S/C9H10O3/c1-6(10)7-3-4-9(12-2)8(11)5-7/h3-5,11H,1-2H3
SMILES:
CC(=O)C1=CC(=C(C=C1)OC)O
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
1-(3-Hydroxy-4-methoxyphenyl)ethanone
CAS No.: 6100-74-9
VCID: VC21339045
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Isoacetovanillone is a member of phenols and a member of methoxybenzenes. It has a role as a metabolite. 1-(3-Hydroxy-4-methoxyphenyl)ethanone is a natural product found in Rhododendron ferrugineum, Lamprothamnus zanguebaricus, and Saussurea superba with data available. |
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| CAS No. | 6100-74-9 |
| Product Name | 1-(3-Hydroxy-4-methoxyphenyl)ethanone |
| Molecular Formula | C9H10O3 |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | 1-(3-hydroxy-4-methoxyphenyl)ethanone |
| Standard InChI | InChI=1S/C9H10O3/c1-6(10)7-3-4-9(12-2)8(11)5-7/h3-5,11H,1-2H3 |
| Standard InChIKey | YLTGFGDODHXMFB-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC(=C(C=C1)OC)O |
| Canonical SMILES | CC(=O)C1=CC(=C(C=C1)OC)O |
| Appearance | White to Tan solid |
| Melting Point | 88-92 °C |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3′-Hydroxy-4′-methoxyacetophenone; 1-(3-hydroxy-4-methoxyphenyl)ethanone |
| PubChem Compound | 95693 |
| Last Modified | Aug 15 2023 |
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